Cas no 96685-53-9 ((2Z)-2-(5S)-O-tert-Butyldimethylsilyl-2-methylenecyclohexylideneethanol)

• Product Name: (2Z)-2-(5S)-O-tert-Butyldimethylsilyl-2-methylenecyclohexylideneethanol
• CAS No: 96685-53-9
• MF: C₁₅H₂₈O₂Si
• MW: 268.467125892639
• CID: 800512
• PubChem ID: 11119109
• Update Time: 2025-10-30

(2Z)-2-(5S)-O-tert-Butyldimethylsilyl-2-methylenecyclohexylideneethanol Chemical and Physical Properties

Names and Identifiers

• Ethanol,2-[(5S)-5-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-2-methylenecyclohexylidene]-,(2Z)-
• (2Z)-2-[(5S)-O-tert-Butyldimethylsilyl-2-methylenecyclohexylidene]ethanol
• (2Z)-2-[(5S)-O-TERT-BUTYLDIMETHYLSILYL-2-METHYLENECYCLOHEXYLIDENE]ETHANOL,CLEAR OIL
• 2-[5-(tert-Butyl-dimethyl-silanyloxy)-2-methylene-cyclohexylidene]-ethanol
• 2-[5-[tert-butyl(dimethyl)silyl]oxy-2-methylidenecyclohexylidene]ethanol
• 2-[5-(TERT-BUTYL-DIMETHYL-SILYLOXY)-2-METHYLENE-CYCLOHEXYLIDENE]-ETHANOL
• 272776-93-9
• 96685-53-9
• AKOS017343004
• (S,Z)-2-(5-((tert-butyldiMethylsilyl)oxy)-2-Methylenecyclohexylidene)ethanol
• (2Z)-2-[(5S)-5-[tert-butyl(dimethyl)silyl]oxy-2-methylidenecyclohexylidene]ethanol
• CS-0005993
• (s)-(z)-2-(5-(t-butyldimethylsiloxy)-2-methylencyclohexyliden)-ethanol
• (2Z)-2-(5S)-O-tert-Butyldimethylsilyl-2-methylenecyclohexylideneethanol

• Inchi： 1S/C15H28O2Si/c1-12-7-8-14(11-13(12)9-10-16)17-18(5,6)15(2,3)4/h9,14,16H,1,7-8,10-11H2,2-6H3/b13-9-/t14-/m0/s1
• InChI Key： ACGPHRQKCDCZAG-XXYUJHKVSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)O[C@@H]1C/C(=C/CO)/C(=C)CC1

Computed Properties

• Exact Mass: 268.18600
• Monoisotopic Mass: 268.185856666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46000
• LogP: 4.03560

Additional information on (2Z)-2-(5S)-O-tert-Butyldimethylsilyl-2-methylenecyclohexylideneethanol

Professional Introduction to (2Z)-2-(5S)-O-tert-Butyldimethylsilyl-2-methylenecyclohexylideneethanol (CAS No. 96685-53-9)

(2Z)-2-(5S)-O-tert-Butyldimethylsilyl-2-methylenecyclohexylideneethanol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound, identified by its CAS number 96685-53-9, features a complex molecular structure that makes it a valuable intermediate in the synthesis of various biologically active molecules. The presence of a tert-butyldimethylsilyl (TBS) group and a chiral center at the 5-position of the cyclohexene ring contributes to its unique chemical properties and reactivity, which are highly relevant in modern drug discovery and development.

The compound's structure, characterized by a cyclohexylideneethanol backbone, allows for versatile functionalization and modifications. This flexibility is particularly useful in the design of novel therapeutic agents, where specific stereochemical configurations can influence biological activity and pharmacokinetic profiles. The O-tert-butyldimethylsilyl protection on the hydroxyl group enhances stability during synthetic processes, making it an ideal candidate for multi-step synthetic routes in pharmaceutical manufacturing.

In recent years, there has been a growing interest in the development of chiral auxiliaries and ligands for asymmetric synthesis. The enantiomeric purity of (2Z)-2-(5S)-O-tert-Butyldimethylsilyl-2-methylenecyclohexylideneethanol is crucial for applications in this domain. Researchers have leveraged its chiral center to develop efficient catalyst systems for asymmetric hydrogenation and epoxidation reactions, which are pivotal in constructing complex drug molecules with high enantiomeric excess.

The compound's utility extends to the synthesis of natural product analogs and heterocyclic compounds. Its molecular framework provides a scaffold for introducing diverse functional groups, enabling the creation of novel scaffolds with potential therapeutic benefits. For instance, derivatives of this compound have been explored as precursors to nonsteroidal anti-inflammatory drugs (NSAIDs) and other bioactive molecules targeting inflammatory pathways.

Advances in computational chemistry have further enhanced the understanding of how structural modifications affect the reactivity and selectivity of (2Z)-2-(5S)-O-tert-Butyldimethylsilyl-2-methylenecyclohexylideneethanol. Molecular modeling studies have revealed insights into its interaction with enzymes and receptors, guiding the design of more effective derivatives. These computational approaches are increasingly integrated into drug discovery pipelines, accelerating the identification of lead compounds with improved pharmacological properties.

The role of protective groups in synthetic chemistry cannot be overstated. The TBS group in this compound not only enhances stability but also allows for selective deprotection under mild conditions, facilitating downstream functionalization. This feature is particularly valuable in complex synthetic sequences where multiple functional groups need to be manipulated without unwanted side reactions.

In conclusion, (2Z)-2-(5S)-O-tert-Butyldimethylsilyl-2-methylenecyclohexylideneethanol (CAS No. 96685-53-9) represents a significant advancement in synthetic organic chemistry. Its unique structural features and chemical properties make it a versatile building block for pharmaceutical applications. As research continues to uncover new methodologies for asymmetric synthesis and molecular construction, this compound is poised to play an increasingly important role in the development of next-generation therapeutics.